[3-benzyl-1-(1-oxidoisonicotinoyl)-3-piperidinyl]methanol

• IUPAC Name: [3-benzyl-3-(hydroxymethyl)piperidin-1-yl]-(1-oxidopyridin-1-ium-4-yl)methanone
• InChI: InChI=1S/C19H22N2O3/c22-15-19(13-16-5-2-1-3-6-16)9-4-10-20(14-19)18(23)17-7-11-21(24)12-8-17/h1-3,5-8,11-12,22H,4,9-10,13-15H2
• InChI Key: NMEJZNYSMXBPGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=[N+](C=C2)[O-])(CC3=CC=CC=C3)CO
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

[3-benzyl-1-(1-oxidoisonicotinoyl)-3-piperidinyl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of isonicotinic acid, which is a well-known pharmacophore in medicinal chemistry. The synthesis of this compound is complex and requires specialized knowledge and equipment.

Scientific Research Applications

[3-benzyl-1-(1-oxidoisonicotinoyl)-3-piperidinyl]methanol has been studied for its potential therapeutic applications. It has been shown to have antitumor activity in vitro and in vivo, making it a promising candidate for cancer treatment. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which could be useful in the treatment of various inflammatory diseases.

Mechanism of Action

The mechanism of action of [3-benzyl-1-(1-oxidoisonicotinoyl)-3-piperidinyl]methanol is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been suggested that this compound may exert its anti-inflammatory and antioxidant effects by scavenging reactive oxygen species and inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been shown to have anti-inflammatory and antioxidant effects, which could be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using [3-benzyl-1-(1-oxidoisonicotinoyl)-3-piperidinyl]methanol in lab experiments is its potential therapeutic applications. This compound has been shown to have antitumor activity in vitro and in vivo, making it a promising candidate for cancer treatment. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which could be useful in the treatment of various inflammatory diseases.
The main limitation of using this compound in lab experiments is its complex synthesis method. This compound requires specialized knowledge and equipment to synthesize, which could limit its availability for research purposes.

Future Directions

There are several future directions for research on [3-benzyl-1-(1-oxidoisonicotinoyl)-3-piperidinyl]methanol. One potential direction is to further investigate its mechanism of action in cancer cells. Additionally, more studies are needed to determine the efficacy and safety of this compound in animal models and humans. Another potential direction is to explore the use of this compound in combination with other anticancer agents to enhance its therapeutic effects. Finally, more research is needed to determine the potential applications of this compound in the treatment of inflammatory diseases.
Conclusion
In conclusion, this compound is a chemical compound that has potential therapeutic applications in cancer treatment and inflammatory diseases. Its complex synthesis method and limited availability could be a challenge for researchers, but its promising antitumor activity and anti-inflammatory and antioxidant properties make it a valuable candidate for further research. Future studies are needed to determine its mechanism of action, efficacy, and safety in animal models and humans, and to explore its potential use in combination with other anticancer agents and in the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of [3-benzyl-1-(1-oxidoisonicotinoyl)-3-piperidinyl]methanol involves several steps. The first step is the reaction of isonicotinic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with benzylamine to form the benzylamide derivative. The benzylamide is then reduced with sodium borohydride to form the benzylamine derivative. The final step involves the oxidation of the benzylamine derivative with potassium permanganate to form this compound.